molecular formula C16H21NO B2524892 1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one CAS No. 1379241-08-3

1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one

Cat. No. B2524892
CAS RN: 1379241-08-3
M. Wt: 243.35
InChI Key: YUCKGEKXPYQOBY-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of dihydroquinolinone derivatives is often achieved through cyclization reactions. For instance, a base-catalyzed tandem cyclization process is used to construct the 3,4-dihydroisoquinolin-2(1H)-one core, which is a key structural component in many natural products . Another approach involves a 'one-pot' sequence that includes a Photo-Fries transposition, followed by tandem reduction-cyclization, to synthesize 1-cyclohexylmethyl tetrahydroisoquinoline derivatives . Additionally, a three-step reaction involving imidization, Michael reaction-intermolecular cyclization, and alkylation is employed to synthesize 1-(Prop-2-yn-1-yl)-7,8-dihydroquinoline-2,5(1H,6H)-dione . Lewis acid-catalyzed cyclization is another method used to synthesize 1-formyl-1,2-dihydroquinoline derivatives .

Molecular Structure Analysis

The molecular structures of the synthesized compounds are confirmed using various analytical techniques such as NMR, HR-MS, and 2D NMR . For example, the synthesis of {4-[(Z)-4-(arylimino)-3,4-dihydroquinazolin-2(1H)-ylidene]cyclohexa-2,5-dien-1-ylidene}malononitrile derivatives is confirmed through elemental analysis, IR, NMR, and mass spectrometry data . X-ray diffraction analysis is also used to determine the structure of certain complex molecules, such as 1H-pyrazolo[3,4-c]isoquinolin-1-ones .

Chemical Reactions Analysis

The dihydroquinolinone derivatives undergo various chemical reactions, including Knoevenagel condensation, which is used to synthesize 4-cyano-3-ethoxy-1-hydroxy-5,6,7,8-tetrahydroisoquinoline . This reaction involves the condensation of 2-carbethoxycyclohexanone and malononitrile, followed by oxidation and other steps to confirm the structure of the synthesized compounds .

Physical and Chemical Properties Analysis

While the provided papers do not directly discuss the physical and chemical properties of "1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one", they do provide insights into the properties of related compounds. The physical properties such as solubility, melting points, and boiling points can be inferred from the structural similarities, while the chemical properties like reactivity and stability can be deduced from the reactions and synthesis methods described [1-7].

properties

IUPAC Name

1-(cyclohexylmethyl)-2,3-dihydroquinolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NO/c18-16-10-11-17(12-13-6-2-1-3-7-13)15-9-5-4-8-14(15)16/h4-5,8-9,13H,1-3,6-7,10-12H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YUCKGEKXPYQOBY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)CN2CCC(=O)C3=CC=CC=C32
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1379241-08-3
Record name 1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinolin-4-one
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